Cas no 2228337-02-6 (1-(3,4,5-trimethoxyphenyl)methylcyclopropan-1-ol)

• Product Name: 1-(3,4,5-trimethoxyphenyl)methylcyclopropan-1-ol
• CAS No: 2228337-02-6
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 5997732
• PubChem ID: 165965071
• Update Time: 2025-06-26

1-(3,4,5-trimethoxyphenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4,5-trimethoxyphenyl)methylcyclopropan-1-ol
• EN300-1821075
• 1-[(3,4,5-trimethoxyphenyl)methyl]cyclopropan-1-ol
• 2228337-02-6

• Inchi： 1S/C13H18O4/c1-15-10-6-9(8-13(14)4-5-13)7-11(16-2)12(10)17-3/h6-7,14H,4-5,8H2,1-3H3
• InChI Key： ZTDHGBYKTGPYJD-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C(=C(C=2)OC)OC)OC)CC1

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.9Ų

Additional information on 1-(3,4,5-trimethoxyphenyl)methylcyclopropan-1-ol

Introduction to 1-(3,4,5-trimethoxyphenyl)methylcyclopropan-1-ol (CAS No: 2228337-02-6)

1-(3,4,5-trimethoxyphenyl)methylcyclopropan-1-ol, identified by the CAS number 2228337-02-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanol derivatives, characterized by a cyclopropane ring attached to an alcohol functional group. The presence of a 3,4,5-trimethoxyphenyl moiety further enhances its structural complexity and potential biological activity. The unique combination of these structural features makes this compound a subject of interest for various applications, particularly in the development of novel therapeutic agents.

The 3,4,5-trimethoxyphenyl substituent is a key pharmacophore that contributes to the compound's interactions with biological targets. This aromatic ring system is known for its ability to engage in hydrophobic and π-stacking interactions, which are crucial for drug-receptor binding. The methoxy groups at the 3, 4, and 5 positions introduce additional polar interactions, potentially influencing the compound's solubility and bioavailability. Such structural attributes are often exploited in drug design to optimize pharmacokinetic properties and enhance target specificity.

In recent years, there has been growing interest in cyclopropanol derivatives due to their unique chemical properties and potential biological activities. The cyclopropane ring is a strained three-membered heterocycle that can modulate the conformational flexibility of molecules, thereby affecting their binding affinity and metabolic stability. This structural feature has been leveraged in the design of various bioactive compounds, including those with anti-inflammatory, antimicrobial, and anticancer properties.

1-(3,4,5-trimethoxyphenyl)methylcyclopropan-1-ol has been studied in the context of its potential applications in medicinal chemistry. Preliminary investigations suggest that this compound may exhibit interesting pharmacological properties due to its structural framework. The trimethoxyphenyl group is known to be present in several bioactive natural products and synthetic drugs, suggesting that it may contribute to favorable pharmacokinetic and pharmacodynamic profiles. Further studies are warranted to explore its full potential as a lead compound or intermediate in drug development.

The synthesis of 1-(3,4,5-trimethoxyphenyl)methylcyclopropan-1-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include Grignard reactions or other organometallic transformations to introduce the cyclopropane ring, followed by functional group modifications to incorporate the trimethoxyphenyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their exploration in drug discovery programs.

Recent advancements in computational chemistry have also played a significant role in the study of 1-(3,4,5-trimethoxyphenyl)methylcyclopropan-1-ol. Molecular modeling techniques allow researchers to predict binding modes and affinities of this compound with potential biological targets. These virtual screening approaches can accelerate the identification of lead compounds and guide experimental efforts towards more promising candidates. Additionally, spectroscopic methods such as NMR spectroscopy and mass spectrometry provide valuable insights into the structure and purity of synthesized compounds.

The pharmaceutical industry continues to seek innovative compounds with therapeutic potential. 1-(3,4,5-trimethoxyphenyl)methylcyclopropan-1-ol represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a versatile scaffold for further derivatization and optimization. As research progresses, this compound may find applications in various therapeutic areas where its chemical properties offer advantages over existing treatments.

In conclusion,1-(3,4,5-trimethoxyphenyl)methylcyclopropan-1-ol (CAS No: 2228337-02-6) is a promising compound with significant potential in pharmaceutical chemistry. Its structural features and reported biological activities make it an attractive candidate for further investigation. Continued research efforts will likely uncover new applications for this compound in drug development and other areas where its unique properties are beneficial.